Cas no 103228-03-1 (Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-(3,3-dimethyl-1-oxobutoxy)-17-hydroxy-,monosodium salt, (11a)- (9CI))

• Product Name: Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-(3,3-dimethyl-1-oxobutoxy)-17-hydroxy-,monosodium salt, (11a)- (9CI)
• CAS No: 103228-03-1
• MF: C₃₁H₄₁NaO₉
• MW: 580.641621351242
• CID: 208648
• PubChem ID: 42618408
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-(3,3-dimethyl-1-oxobutoxy)-17-hydroxy-,monosodium salt, (11a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-(3,3-dimethyl-1-oxobutoxy)-17-hydroxy-,monosodium salt, (11a)- (9CI)
• Pregna-1,4-diene-3,20-dione,21-(3-carboxy-1-oxopropoxy)-11-(3,3-dimethyl-1-oxobutoxy)-17-hydroxy-,monosodium salt, (11a)- (9C
• sodium,4-[2-[(10R,11R,13S,17R)-11-(3,3-dimethylbutanoyloxy)-17-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoate
• sodium;4-[2-[(10R,11R,13S,17R)-11-(3,3-dimethylbutanoyloxy)-17-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoate
• DTXSID50908264
• Sodium 4-({11-[(3,3-dimethylbutanoyl)oxy]-17-hydroxy-3,20-dioxopregna-1,4-dien-21-yl}oxy)-4-oxobutanoate
• 103228-03-1
• sodium;4-[2-[(10R,13S,17R)-11-(3,3-dimethylbutanoyloxy)-17-hydroxy-10,13-dimethyl-3-oxo-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-yl]-2-oxoethoxy]-4-oxobutanoate

• Inchi： 1S/C31H42O9.Na/c1-28(2,3)16-26(37)40-22-15-30(5)21(20-7-6-18-14-19(32)10-12-29(18,4)27(20)22)11-13-31(30,38)23(33)17-39-25(36)9-8-24(34)35;/h10,12,14,20-22,27,38H,6-9,11,13,15-17H2,1-5H3,(H,34,35);/q;+1/p-1/t20?,21?,22?,27?,29-,30-,31-;/m0./s1
• InChI Key： NSPRUDFBIUBSNG-FUPWLJAESA-M
• SMILES： [Na+].O[C@]1(C(COC(CCC(=O)[O-])=O)=O)CCC2C3CCC4=CC(C=C[C@]4(C)C3C(C[C@@]21C)OC(CC(C)(C)C)=O)=O

Computed Properties

• Exact Mass: 580.264828
• Monoisotopic Mass: 580.264828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 1170
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 147

Experimental Properties

• Boiling Point: 707.2°Cat760mmHg
• Flash Point: 223.9°C